Cas no 1823967-74-3 (tert-butyl 3-(hydroxymethyl)pyrazole-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)pyrazole-1-carboxylate
• CAS No: 1823967-74-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD26519872
• CID: 4675257
• PubChem ID: 53937877
• Update Time: 2025-06-06

tert-butyl 3-(hydroxymethyl)pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(HYDROXYMETHYL)-1H-PYRAZOLE-1-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• tert-Butyl 3-(hydroxymethyl)-1H-pyrazole-1-carboxylate
• tert-butyl 3-(hydroxymethyl)pyrazole-1-carboxylate
• 3-Hydroxymethyl-pyrazole-1-carboxylic acid tert-butyl ester
• tert-Butyl3-(hydroxymethyl)-1H-pyrazole-1-carboxylate
• CS-0097485
• MFCD26519872
• DB-110279
• AS-47378
• SCHEMBL17633162
• 1-Boc-3-hydroxymethyl-pyrazole
• F13509
• AKOS027337531
• 1823967-74-3

• MDL： MFCD26519872
• Inchi： 1S/C9H14N2O3/c1-9(2,3)14-8(13)11-5-4-7(6-12)10-11/h4-5,12H,6H2,1-3H3
• InChI Key： IVSAARZGKHAONE-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC(CO)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 320.3±34.0 °C at 760 mmHg
• Flash Point: 147.5±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 3-(hydroxymethyl)pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)